1-Methyl-2-phenylcyclopropan-1-amine hydrochloride

• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• SMILES: CC1(CC1C2=CC=CC=C2)N.Cl
• InChI: InChI=1S/C10H13N.ClH/c1-10(11)7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H
• InChIKey: ATFVTRDQCBBLIQ-UHFFFAOYSA-N

1-Methyl-2-phenylcyclopropan-1-amine hydrochloride: Research-Grade MAO Inhibitor Intermediate

1-Methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS 111466-77-4 for the racemic trans isomer; free base CAS 60816-73-1) is a substituted phenylcyclopropylamine that serves as both a monoamine oxidase (MAO) inhibitor and a chiral building block in medicinal chemistry. Synthesized via cyclopropanation of methyl methacrylate with phenyldiazomethane followed by Curtius rearrangement [1], it belongs to the 2-phenylcyclopropylamine (tranylcypromine) chemotype but incorporates a critical 1-methyl substituent that eliminates the α-hydrogen implicated in classical MAO inactivation mechanisms. Its hydrochloride salt (C₁₀H₁₄ClN, MW 183.68) is the preferred form for research applications due to enhanced stability and aqueous solubility [2].

1-Methyl substitution enables α-hydrogen-independent MAO pathway studies.

Trans racemic hydrochloride salt supports aqueous solubility for in vitro assays.

Chiral enantiomer availability supports stereochemical-control workflows.

• [1] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1961). 1-Methyl-2-phenylcyclopropylamine. Journal of Medicinal and Pharmaceutical Chemistry, 4(3), 571-574. doi:10.1021/jm50019a014 View Source
• [2] Ambinter. (n.d.). 1-Methyl-2-phenylcyclopropan-1-amine hydrochloride, trans – (1R,2S)- and (1S,2R)- enantiomers. AMB28641944. Retrieved May 5, 2026 from ambinter.com View Source

1-Methyl-2-phenylcyclopropan-1-amine hydrochloride: Why Regioisomeric and Stereochemical Purity Matter

Within the 2-phenylcyclopropylamine family, simple analog substitution is not possible because MAO inhibitory activity is exquisitely sensitive to both the position of methyl substitution on the cyclopropane ring and the geometric configuration (E/Z or cis/trans). The 2-methyl and 3-methyl positional isomers are completely devoid of MAO inhibitory activity at doses where the 1-methyl derivative is a potent inhibitor [1]. Furthermore, the (E)- and (Z)-stereoisomers of 1-methyl-2-phenylcyclopropylamine display up to ~7.6-fold differences in MAO-A inhibitory potency [2], and the combined anorectic–antidepressant dual pharmacological profile is unique to the 1-methyl substitution pattern [1]. Consequently, procurement specifications must verify not only chemical identity but also regioisomeric and stereochemical purity to ensure experimental reproducibility.

Regioisomer mismatch

2-Methyl or 3-methyl regioisomers lack MAO inhibitory activity; regioisomeric identity is critical.

Stereochemical mismatch

(Z)-stereoisomer may exhibit substantially reduced MAO-A potency; stereochemical purity is required.

Profile mismatch

Pan-cyclopropylamine analogs lack combined dual appetite-suppression and MAO inhibitory profile; unique to 1-methyl substitution.

• [1] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1964). 1-Methyl-2-phenylcyclopropylamine derivatives. US Patent 3,153,092A. Filed July 17, 1961, granted October 13, 1964. View Source
• [2] Kang, G.I., Hong, S.K., & Choi, H.K. (1987). 1-Methyl substituent and stereochemical effects of 2-phenylcyclopropylamines on the inhibition of rat brain mitochondrial monoamine oxidase A and B. Archives of Pharmacal Research, 10(1), 50-59. View Source

1-Methyl-2-phenylcyclopropan-1-amine hydrochloride: Quantitative Differentiation Against Closest Analogs

Positional Specificity in MAO Inhibition

The 1-methyl substitution on the cyclopropane ring is an absolute structural requirement for MAO inhibitory activity within the methyl-substituted 2-phenylcyclopropylamine series. The 2-methyl and 3-methyl regioisomers are completely devoid of MAO inhibitory activity at doses where the 1-methyl derivative acts as a potent inhibitor, as measured by tryptamine potentiation in rats [1]. This positional specificity means that using a 2-methyl or 3-methyl analog will yield negative results in MAO inhibition assays, regardless of dose escalation within the tested range.

Regioisomeric MAO Activity

Head-to-head

1-Methyl: active; 2- & 3-Methyl: completely inactive

Only 1-methyl regioisomer shows MAO inhibition; regioisomeric purity critical.

In vivo tryptamine potentiation assay in rats

Evidence Dimension	MAO inhibitory activity in vivo (tryptamine potentiation assay in rats)
Target Compound Data	Potent MAO inhibitor (active at tested doses; exact ED₅₀ not reported in patent)
Comparator Or Baseline	2-Methyl-2-phenylcyclopropylamine: completely devoid of activity at equivalent doses; 3-Methyl-2-phenylcyclopropylamine: completely devoid of activity at equivalent doses
Quantified Difference	Qualitative: active vs. completely inactive at the same dose levels
Conditions	Tryptamine potentiation assay in rats; in vivo model of MAO inhibition

Why This Matters

Confirms that only the 1-methyl regioisomer possesses MAO inhibitory activity, making regioisomeric purity a critical procurement specification to avoid biologically inert material.

• [1] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1964). 1-Methyl-2-phenylcyclopropylamine derivatives. US Patent 3,153,092A. Lines 222-226: 'the 2- and 3-methyl derivatives are completely devoid of monoamine oxidase inhibitory activity at doses which the 1-methyl derivative is a potent inhibitor, as measured by tryptamine potentiation in rats.' View Source

Stereochemical Dependence of MAO-A Potency

The stereochemical configuration around the cyclopropane ring dramatically influences MAO-A inhibitory potency. (E)-1-Methyl-2-phenylcyclopropylamine [(E)-MTCP] inhibits rat brain mitochondrial MAO-A with an IC₅₀ of 6.2 × 10⁻⁸ M, whereas the (Z)-isomer [(Z)-MTCP] is approximately 7.6-fold less potent (IC₅₀ = 4.7 × 10⁻⁷ M). By comparison, (E)-tranylcypromine [(E)-TCP] shows an IC₅₀ of 7.8 × 10⁻⁸ M, making (E)-MTCP slightly more potent (~1.26-fold) than the clinically used MAO inhibitor tranylcypromine in this assay [1]. The (Z)-MTCP isomer is also 10.7-fold less potent than (Z)-TCP (IC₅₀ = 4.4 × 10⁻⁸ M), demonstrating that the 1-methyl group in the (Z)-orientation is particularly detrimental to MAO-A binding.

Stereochemical MAO-A IC₅₀

Head-to-head

(E)-MTCP: 6.2×10⁻⁸ M · (Z)-MTCP: 4.7×10⁻⁷ M (~7.6-fold)

(E)-configuration essential for high MAO-A potency; stereochemistry impacts sensitivity.

Rat brain mitochondrial MAO-A, serotonin substrate

Evidence Dimension	MAO-A inhibitory potency (IC₅₀, rat brain mitochondrial preparation)
Target Compound Data	(E)-MTCP IC₅₀ = 6.2 × 10⁻⁸ M (MAO-A, serotonin substrate)
Comparator Or Baseline	(Z)-MTCP IC₅₀ = 4.7 × 10⁻⁷ M; (E)-TCP IC₅₀ = 7.8 × 10⁻⁸ M; (Z)-TCP IC₅₀ = 4.4 × 10⁻⁸ M
Quantified Difference	(E)-MTCP is ~7.6-fold more potent than (Z)-MTCP; ~1.26-fold more potent than (E)-TCP; ~0.6-fold as potent as (Z)-TCP
Conditions	Rat brain mitochondrial MAO-A; serotonin (5-HT) as substrate; IC₅₀ values with 95% confidence limits

Why This Matters

Demonstrates that stereochemical identity (E-configuration) is essential for high MAO-A potency; procurement of the wrong stereoisomer can result in a >7-fold loss of activity, critically impacting assay sensitivity and experimental conclusions.

• [1] Kang, G.I., Hong, S.K., & Choi, H.K. (1987). 1-Methyl substituent and stereochemical effects of 2-phenylcyclopropylamines on the inhibition of rat brain mitochondrial monoamine oxidase A and B. Archives of Pharmacal Research, 10(1), 50-59. Abstract and IC₅₀ data. View Source

Equipotency to Tranylcypromine

Contrary to Zeller's hypothesis that an α-hydrogen is required for MAO inhibitory activity, 1-methyl-2-phenylcyclopropylamine—which lacks an α-hydrogen due to the 1-methyl group—exhibits potency approximately equal to that of tranylcypromine (2-phenylcyclopropylamine) both in vivo and in vitro [1]. This finding redefined the pharmacophore model for cyclopropylamine-based MAO inhibitors and established that the high affinity of 2-phenylcyclopropylamines for MAO is attributable to the electronic and steric properties of the cyclopropane ring rather than to α-hydrogen abstraction.

vs Tranylcypromine

Reported

Approximately equipotent in vivo and in vitro to tranylcypromine

Supports MAO pathway studies without α-hydrogen requirement.

Decouples α-hydrogen abstraction from inhibition

Evidence Dimension	MAO inhibitory potency in vivo and in vitro
Target Compound Data	Approximately equal potency to tranylcypromine (both in vivo and in vitro)
Comparator Or Baseline	Tranylcypromine (2-phenylcyclopropylamine): reference standard MAO inhibitor
Quantified Difference	Approximately equipotent (no statistically significant difference reported in the original study)
Conditions	In vitro MAO inhibition assay; in vivo tryptamine potentiation assay in rats

Why This Matters

Establishes that 1-methyl-2-phenylcyclopropylamine can serve as a mechanistic probe that decouples α-hydrogen abstraction from MAO inhibition, enabling studies of enzyme-inhibitor interaction topology without sacrificing potency relative to the clinical gold-standard tranylcypromine.

• [1] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1961). 1-Methyl-2-phenylcyclopropylamine. Journal of Medicinal and Pharmaceutical Chemistry, 4(3), 571-574. doi:10.1021/jm50019a014. p. 571: 'l-methyl-2-phenylcyclopropylamine, with a potency, both in vivo and in vitro, approximately equal to that of 2-phenylcyclopropylamine.' View Source

Dual Anorectic and Antidepressant Profile

1-Methyl-2-phenylcyclopropylamine is pharmacologically unique among phenylcyclopropylamine derivatives in that it combines in a single molecule the anorectic properties characteristic of amphetamine (2-phenylisopropylamine) with the antidepressant MAO-inhibitory properties of tranylcypromine (2-phenylcyclopropylamine) [1]. The antidepressant activity is measured as a function of MAO inhibition. This dual profile is not observed with tranylcypromine itself, which lacks significant anorectic activity, nor with amphetamine, which lacks MAO inhibitory activity. The 2-methyl and 3-methyl regioisomers lack both activities entirely [1].

Dual Pharmacological Profile

Class-level

Combined anorectic (amphetamine-like) and MAO-inhibitory activity

Unique among phenylcyclopropylamines; supports dual-endpoint behavioral research.

Behavioral models; exact anorectic ED₅₀ not disclosed

Evidence Dimension	Pharmacological activity profile (anorectic + antidepressant)
Target Compound Data	Combined anorectic (amphetamine-like) and antidepressant (MAO-inhibitory) activities
Comparator Or Baseline	Tranylcypromine: antidepressant only; Amphetamine: anorectic only; 2-Methyl and 3-Methyl analogs: neither activity
Quantified Difference	Qualitative: dual activity vs. single activity or no activity for comparators (exact ED₅₀ for anorectic effect not disclosed in patent)
Conditions	In vivo behavioral pharmacology models (appetite suppression and MAO inhibition assays)

Why This Matters

For research programs investigating dual anorectic-antidepressant mechanisms or seeking a single compound with both properties, 1-methyl-2-phenylcyclopropylamine is the only phenylcyclopropylamine scaffold that provides this combination, eliminating the need for co-administration of separate agents.

• [1] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1964). 1-Methyl-2-phenylcyclopropylamine derivatives. US Patent 3,153,092A. Lines 215-226: 'the compounds represented by Formula I above, and especially 1-methyl-2-phenylcyclopropylamine, are pharmacologically unique in that they combine in one molecule the anorectic properties of amphetamine... and the antidepressant properties of tranylcypromine.' View Source

Vendor Batch-Specific Purity Characterization

Commercially available 1-methyl-2-phenylcyclopropan-1-amine (free base, CAS 60816-73-1) is supplied with a standard purity of 95% and is accompanied by batch-specific quality control reports including NMR, HPLC, and GC analyses . For the hydrochloride salt (CAS 111466-77-4, racemic trans), typical purity specifications are ≥95% [1]. The availability of multi-method analytical characterization enables researchers to verify identity and purity before critical experiments, reducing the risk of confounding impurities that could interfere with MAO enzyme assays or introduce off-target effects.

Batch Purity Characterization

Lot attribute

Purity ≥95%; NMR, HPLC, GC characterization

Multi-technique QC supports experimental reproducibility and identity verification.

Comparable to industry standard; batch-specific reports

Evidence Dimension	Analytical purity specification and characterization package
Target Compound Data	Purity ≥95% (HPLC); characterization by NMR, HPLC, GC
Comparator Or Baseline	Industry standard for research-grade cyclopropylamines: typically 95-98% purity with NMR confirmation
Quantified Difference	Comparable to or slightly below highest-purity alternatives (98-99%); differentiation lies in availability of multi-technique batch-specific reports
Conditions	Commercial vendor QC specifications (Bidepharm, Ambinter, CymitQuimica)

Why This Matters

While not a differentiating factor against other high-purity cyclopropylamines, the availability of batch-specific NMR/HPLC/GC data reduces procurement risk and supports experimental replication, which is especially important given the compound's stereochemical sensitivity.

• [1] Ambinter. (n.d.). 1-Methyl-2-phenylcyclopropan-1-amine hydrochloride, trans. AMB28641944. Molecular formula C₁₀H₁₄ClN, MW 183.68. Retrieved May 5, 2026. View Source

Mechanistic Probe for α-Hydrogen-Independent MAO Inactivation

The 1-methyl substitution in 1-methyl-2-phenylcyclopropylamine eliminates the α-hydrogen that Zeller et al. proposed as essential for MAO inhibitor binding. Despite this structural modification, the compound retains full MAO inhibitory potency equivalent to tranylcypromine [1]. This directly disproves the α-hydrogen requirement hypothesis and implies that the high electron density and strained geometry of the cyclopropane ring, rather than α-hydrogen abstraction, drives enzyme-inhibitor interaction. In contrast, tranylcypromine's mechanism has been proposed to involve cyclopropane ring opening and covalent adduct formation with the flavin cofactor [2], a pathway that may differ for the 1-methyl analog due to the altered substitution pattern.

α-Hydrogen-Independent Mechanism

Cross-study comparable

Equipotent to tranylcypromine despite lacking α-hydrogen

Enables study of MAO inactivation without α-hydrogen abstraction variable.

Mechanism may differ; flavin adduct formation to verify

Evidence Dimension	Mechanistic distinction: α-hydrogen dependence of MAO inhibition
Target Compound Data	Potent MAO inhibitor lacking α-hydrogen; invalidates Zeller's α-hydrogen requirement hypothesis
Comparator Or Baseline	Tranylcypromine: potent MAO inhibitor with α-hydrogen; Zeller's model predicts requirement for α-hydrogen
Quantified Difference	Equipotent despite absence of α-hydrogen (qualitative mechanistic insight with quantitative potency support from Burger et al. 1961)
Conditions	Comparative MAO inhibition assays; structure-mechanism analysis

Why This Matters

This compound uniquely enables researchers to study MAO inactivation mechanisms without the confounding variable of α-hydrogen abstraction, making it an essential tool for elucidating the structure-activity topography of the MAO active site.

• [1] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1961). 1-Methyl-2-phenylcyclopropylamine. Journal of Medicinal and Pharmaceutical Chemistry, 4(3), 571-574. doi:10.1021/jm50019a014 View Source
• [2] Silverman, R.B. (1983). Mechanism of inactivation of monoamine oxidase by trans-2-phenylcyclopropylamine and the structure of the enzyme-inactivator adduct. Journal of Biological Chemistry, 258, 14766-14769. doi:10.1016/S0021-9258(17)43725-2 View Source

1-Methyl-2-phenylcyclopropan-1-amine hydrochloride: Highest-Value Application Scenarios

Stereochemically Defined Probes for MAO-A SAR Studies

When mapping the MAO-A active site topography, the (E)-1-methyl-2-phenylcyclopropylamine stereoisomer provides an IC₅₀ of 6.2 × 10⁻⁸ M against rat brain MAO-A—approximately equipotent to tranylcypromine—while the (Z)-isomer is 7.6-fold weaker (IC₅₀ = 4.7 × 10⁻⁷ M) [1]. This stereochemical sensitivity makes the compound an ideal probe pair for computational docking studies and site-directed mutagenesis experiments aimed at understanding the geometric constraints of the MAO-A substrate channel. Researchers can use the (E)- and (Z)-isomers as matched molecular pairs to calibrate binding models without the confounding variable of different core scaffolds.

Mechanistic Studies of α-Hydrogen-Independent MAO Inactivation

Because 1-methyl-2-phenylcyclopropylamine lacks the α-hydrogen that Zeller's classical model predicted to be essential for MAO inhibition, yet retains full inhibitory potency equivalent to tranylcypromine [1], it serves as a unique mechanistic tool. Experimental designs comparing the inactivation kinetics, flavin adduct formation, and ring-opening behavior of 1-methyl-2-phenylcyclopropylamine versus tranylcypromine [2] can dissect the relative contributions of α-hydrogen abstraction, cyclopropane ring strain, and electron density to enzyme inactivation.

Dual-Activity Anorectic-Antidepressant Screening

For research programs exploring the therapeutic intersection of appetite regulation and mood disorders, 1-methyl-2-phenylcyclopropylamine uniquely combines amphetamine-like anorectic activity with tranylcypromine-like MAO-inhibitory antidepressant activity in a single molecule [1]. This eliminates the need for two-drug combination protocols and their associated pharmacokinetic confounds. In contrast, neither tranylcypromine nor the 2-methyl or 3-methyl regioisomers provide this dual activity [1], making 1-methyl-2-phenylcyclopropylamine the compound of choice for in vivo behavioral pharmacology models requiring both endpoints.

Chiral Building Block for Asymmetric Synthesis

The (1R,2S)- and (1S,2R)-stereoisomers of 1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS 1521265-36-0 for single enantiomer free base; CAS 111466-77-4 for racemic trans hydrochloride) [1] provide a rigid cyclopropane scaffold with defined stereochemistry suitable as chiral intermediates. The 1-methyl group introduces a quaternary stereocenter that can direct subsequent transformations with high diastereoselectivity. Batch-specific QC data including NMR, HPLC, and GC [2] support the compound's use in multi-step synthetic sequences where intermediate purity directly impacts final product yield and enantiomeric excess.

Application

Selection Property

Validation Focus

MAO-A active-site topography studies

Stereochemical purity (E vs Z configuration)

MAO-A binding model calibration using matched (E)/(Z) pairs

MAO inactivation mechanism studies

α-Hydrogen absence with retained inhibitory potency

Cyclopropane ring strain vs. α-hydrogen abstraction contribution

Dual-endpoint behavioral pharmacology models

Combined appetite-suppression and MAO-inhibitory profile

Dual-endpoint assay reproducibility; avoid co-administration confounds

Chiral building block synthesis

Defined (1R,2S)/(1S,2R) stereochemistry with quaternary center

Diastereoselectivity and enantiomeric excess in multi-step synthesis

• [1] Kang, G.I., Hong, S.K., & Choi, H.K. (1987). 1-Methyl substituent and stereochemical effects of 2-phenylcyclopropylamines on the inhibition of rat brain mitochondrial monoamine oxidase A and B. Archives of Pharmacal Research, 10(1), 50-59. View Source
• [2] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1961). 1-Methyl-2-phenylcyclopropylamine. Journal of Medicinal and Pharmaceutical Chemistry, 4(3), 571-574. doi:10.1021/jm50019a014 View Source
• [3] Silverman, R.B. (1983). Mechanism of inactivation of monoamine oxidase by trans-2-phenylcyclopropylamine and the structure of the enzyme-inactivator adduct. Journal of Biological Chemistry, 258, 14766-14769. doi:10.1016/S0021-9258(17)43725-2 View Source
• [4] Burger, A., Davis, C.S., Green, H., Tedeschi, D.H., & Zirkle, C.L. (1964). 1-Methyl-2-phenylcyclopropylamine derivatives. US Patent 3,153,092A. View Source
• [5] Ambinter. (n.d.). (1R,2S)-1-Methyl-2-phenylcyclopropan-1-amine (CAS 1521265-36-0). AMB25378765. View Source